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Compound of Interest

Compound Name: 3-Methoxycyclohex-2-en-1-one

Cat. No.: B092083 Get Quote

An In-depth Technical Guide on 3-Methoxycyclohex-2-en-1-one

This technical guide provides essential information regarding the molecular properties of 3-
Methoxycyclohex-2-en-1-one, tailored for researchers, scientists, and professionals in drug

development.

Core Molecular Data
3-Methoxycyclohex-2-en-1-one is a cyclic ketone with the chemical formula C7H10O2.[1][2]

Its molecular structure and composition are fundamental to its chemical behavior and potential

applications in organic synthesis.

Quantitative Molecular Information
A summary of the key quantitative data for 3-Methoxycyclohex-2-en-1-one is presented below

for straightforward reference and comparison.

Property Value Unit

Molecular Formula C7H10O2

Molecular Weight 126.15 g/mol

Exact Mass 126.068077 Da
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Table 1: Summary of the molecular properties of 3-Methoxycyclohex-2-en-1-one.

Experimental Protocols & Methodologies
The determination of the molecular weight and formula of chemical compounds like 3-
Methoxycyclohex-2-en-1-one is typically achieved through a combination of mass

spectrometry and elemental analysis.

Mass Spectrometry: This technique is used to measure the mass-to-charge ratio of ions. The

molecular weight is determined by identifying the molecular ion peak. High-resolution mass

spectrometry can provide the exact mass, which helps in confirming the elemental composition.

Elemental Analysis: This experimental method determines the percentage composition of

individual elements in a compound. The empirical formula can be derived from this data, and in

conjunction with the molecular weight from mass spectrometry, the molecular formula can be

established.

Logical Relationship Diagram
The following diagram illustrates the logical flow from the compound's name to its fundamental

molecular properties.
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Figure 1: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Methoxycyclohex-2-en-1-one molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092083#3-methoxycyclohex-2-en-1-one-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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